1-(3-Hydroxypyrrolidin-2-yl)propan-1-one hydrochloride

• Molecular Formula: C7H14ClNO2
• Molecular Weight: 179.64 g/mol
• IUPAC Name: 1-(3-hydroxypyrrolidin-2-yl)propan-1-one;hydrochloride
• InChI: InChI=1S/C7H13NO2.ClH/c1-2-5(9)7-6(10)3-4-8-7;/h6-8,10H,2-4H2,1H3;1H
• InChI Key: FOOSVYQIVLVLKJ-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)C1C(CCN1)O.Cl

Description

1-(3-Hydroxypyrrolidin-2-yl)propan-1-one hydrochloride is a chemical compound with the molecular formula C7H14ClNO2 and a molecular weight of 179.64 g/mol . This compound is primarily used in research and development, particularly in the fields of chemistry and pharmaceuticals .

Preparation Methods

The synthesis of 1-(3-Hydroxypyrrolidin-2-yl)propan-1-one hydrochloride involves several steps. One common synthetic route includes the reaction of 3-hydroxypyrrolidine with propanone under specific conditions to form the desired product . The reaction conditions typically involve the use of a catalyst and controlled temperature to ensure the proper formation of the compound . Industrial production methods may vary, but they generally follow similar principles with optimizations for large-scale production .

Chemical Reactions Analysis

1-(3-Hydroxypyrrolidin-2-yl)propan-1-one hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form different products depending on the reagents and conditions used.

Reduction: Reduction reactions can convert the compound into different derivatives.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used .

Scientific Research Applications

1-(3-Hydroxypyrrolidin-2-yl)propan-1-one hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(3-Hydroxypyrrolidin-2-yl)propan-1-one hydrochloride involves its interaction with specific molecular targets. The compound can bind to certain enzymes or receptors, modulating their activity and leading to various biological effects . The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

1-(3-Hydroxypyrrolidin-2-yl)propan-1-one hydrochloride can be compared with other similar compounds such as:

Pyrrolidine derivatives: These compounds share a similar core structure but differ in their functional groups and properties.

Propanone derivatives: These compounds have a similar backbone but may have different substituents.

The uniqueness of this compound lies in its specific functional groups and their arrangement, which confer distinct chemical and biological properties .